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Compound of Interest

Compound Name: Acetylene-d1

Cat. No.: B1604952 Get Quote

An In-depth Technical Guide to Acetylene-d1
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of acetylene-d1 (deuterated acetylene), a

crucial tool in mechanistic chemistry and isotopic labeling studies. We will cover its

fundamental properties, synthesis, and applications, with a focus on its utility in research and

development.

Core Properties of Acetylene-d1
Acetylene-d1, also known as deuterioethyne, is a deuterated isotopologue of acetylene. It is a

colorless gas, sometimes with a garlic-like odor due to impurities in commercial grades[1][2][3].

As a simple asphyxiant, high concentrations can lead to unconsciousness and other adverse

health effects[1][2].

The key physical and chemical properties of acetylene-d1 are summarized in the table below

for easy reference.
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Property Value Source(s)

Chemical Formula HCCD or C₂HD [4][5]

Molecular Weight 27.04 g/mol [1][6]

27.02193 g/mol [4]

27.0434 g/mol [5]

Exact Mass 27.0219268097 Da [1]

CAS Number 2210-34-6 [1][4][5]

Physical Form Colorless Gas [1][4]

Purity (typical) approx. 95 atom % D [4]

Experimental Protocols: Synthesis and Purification
The synthesis of acetylene-d1 requires careful control to achieve high isotopic enrichment.

The following outlines a general methodology based on common techniques.

A promising method for producing acetylene-d1 with high selectivity is through the

electrochemical reduction of acetylene in the presence of a deuterium source, such as heavy

water (D₂O).

Electrochemical Cell Setup: An electrochemical cell is prepared with a suitable catalyst-

coated cathode.

Reactant Introduction: Acetylene gas is introduced into the cell where it is adsorbed onto the

catalyst surface.

Deuterium Source: Heavy water (D₂O) is introduced and reduced at the cathode, generating

adsorbed deuterium atoms on the catalyst.

Semi-Deuteration: The active deuterium species react with the adsorbed acetylene

molecules. By carefully controlling the electrode potential and reactant flow rates, the

reaction can be managed to favor the semi-deuteration, yielding acetylene-d1 (HCCD)[6].
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This method aims to minimize the formation of byproducts like fully deuterated acetylene

(C₂D₂) and unreacted acetylene (C₂H₂)[6].

Regardless of the synthetic route, the resulting gas is typically a mixture of acetylene

isotopologues and chemical impurities. A multi-step purification process is therefore essential.

Chemical Purification (Scrubbing):

Wet Scrubbing: The raw gas stream is bubbled through chemical solutions to remove

impurities. Common impurities from methods like using calcium carbide include phosphine

(PH₃), hydrogen sulfide (H₂S), and ammonia (NH₃). Scrubbing agents can include

concentrated sulfuric acid or acidified copper(II) sulfate solutions[6].

Dry Purification: The gas is passed through a column containing a solid purifying agent,

such as chromic acid or ferric chloride on a porous support, to remove residual

impurities[6].

Isotopic Enrichment (Cryogenic Distillation):

Due to the nearly identical chemical properties of C₂H₂, C₂HD, and C₂D₂, separating these

isotopologues is challenging[6].

Cryogenic distillation is a common technique for this separation on a larger scale. This

method exploits the slight differences in the boiling points of the isotopologues[6].

The purified gas mixture is cooled to low temperatures in a specialized fractional

distillation column to separate the different deuterated forms of acetylene[6].

Logical Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of

acetylene-d1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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